Methyl 3-((7-methyl-3-(2-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl)amino)benzoate

• IUPAC Name: methyl 3-[[7-methyl-3-(2-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino]benzoate
• InChI: InChI=1S/C24H26N4O3/c1-15-10-11-19-21(27-18-9-6-8-17(13-18)24(30)31-3)20(14-25-22(19)26-15)23(29)28-12-5-4-7-16(28)2/h6,8-11,13-14,16H,4-5,7,12H2,1-3H3,(H,25,26,27)
• InChI Key: UOAUSIFUNWWVCX-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1C(=O)C2=CN=C3C(=C2NC4=CC=CC(=C4)C(=O)OC)C=CC(=N3)C
• Molecular Formula: C24H26N4O3
• Molecular Weight: 418.5 g/mol

Description

“Methyl 3-((7-methyl-3-(2-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl)amino)benzoate” is a compound that is related to a class of compounds known as 5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine compounds. These compounds are used as mTOR kinase and PI3 kinase inhibitors.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : Research has explored various synthesis techniques for derivatives of naphthyridine, highlighting methods to create compounds with potential biological activity. For example, the synthesis of methyl, formyl, and amino derivatives of benzo naphthyridine and their biological activity data have been presented, emphasizing the structural confirmation via spectroscopy (Chrzastek, Mianowska, & Śliwa, 1994).

• Chemical Reactions and Properties : Studies have also detailed the chemical reactions and properties of naphthyridine derivatives, including regioselective homolytic substitutions and the formation of polyheterocyclic systems, which provide insights into the versatility of these compounds in synthesizing complex heterocyclic structures (Plodek, Raeder, & Bracher, 2012).

Potential Applications

• Catalysis and Enantioselectivity : Research into the enantioselective 1,3-dipolar cycloaddition catalyzed by chiral dirhodium(II) carboxylates using ester-derived carbonyl ylides demonstrates the potential application of naphthyridine derivatives in catalysis, achieving cycloadducts with high enantioselectivity (Kitagaki, Yasugahira, Anada, Nakajima, & Hashimoto, 2000).

• Advanced Materials and Photophysics : Some naphthyridine derivatives exhibit unique properties such as aggregation-enhanced emission (AEE) and multi-stimuli-responsive behavior, which are valuable for developing advanced materials and understanding the photophysical properties of organic compounds (Srivastava, Singh, Kumari, Yadav, Gulino, Speghini, Nagarajan, & Mishra, 2017).

Mechanism of Action

As an mTOR and PI3 kinase inhibitor, this compound likely works by binding to these enzymes and preventing them from carrying out their normal function. This can have various effects on cellular processes, as these enzymes are involved in many aspects of cell growth and survival.